Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester
Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester
Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester is a natural product found in Artemisia tridentata with data available.
Brand Name:
Vulcanchem
CAS No.:
20073-13-6
VCID:
VC0140071
InChI:
InChI=1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11-/m0/s1
SMILES:
CCC=CCC1C(CCC1=O)CC(=O)OC
Molecular Formula:
C13H20O3
Molecular Weight:
224.30 g/mol
Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester
CAS No.: 20073-13-6
Cat. No.: VC0140071
Molecular Formula: C13H20O3
Molecular Weight: 224.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester is a natural product found in Artemisia tridentata with data available. |
|---|---|
| CAS No. | 20073-13-6 |
| Molecular Formula | C13H20O3 |
| Molecular Weight | 224.30 g/mol |
| IUPAC Name | methyl 2-[(1S,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate |
| Standard InChI | InChI=1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11-/m0/s1 |
| Standard InChI Key | GEWDNTWNSAZUDX-XXJOZFEBSA-N |
| Isomeric SMILES | CC/C=C\C[C@H]1[C@@H](CCC1=O)CC(=O)OC |
| SMILES | CCC=CCC1C(CCC1=O)CC(=O)OC |
| Canonical SMILES | CCC=CCC1C(CCC1=O)CC(=O)OC |
| Boiling Point | BP: 110 °C at 0.2 mm Hg |
| Colorform | Colorless liquid |
| Flash Point | > 113 degrees C (> 235 degrees F) - closed cup |
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